Cas no 477192-93-1 ((Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477192-93-1
• MF: C₂₀H₁₁FN₄O₂S
• MW: 390.390345811844
• CID: 6191557
• PubChem ID: 9624076
• Update Time: 2025-07-01

(Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• 477192-93-1
• (Z)-N'-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)thiazole-2-carbohydrazonoyl cyanide
• (2Z)-N-(4-fluoroanilino)-4-(2-oxochromen-3-yl)-1,3-thiazole-2-carboximidoyl cyanide
• F0760-2595
• AKOS005626002

• Inchi： 1S/C20H11FN4O2S/c21-13-5-7-14(8-6-13)24-25-16(10-22)19-23-17(11-28-19)15-9-12-3-1-2-4-18(12)27-20(15)26/h1-9,11,24H/b25-16-
• InChI Key： VBOSTURIRTZNJC-XYGWBWBKSA-N
• SMILES： S1C(/C(/C#N)=N\NC2C=CC(=CC=2)F)=NC(=C1)C1C(=O)OC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 390.05867494g/mol
• Monoisotopic Mass: 390.05867494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on (Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Comprehensive Analysis of (Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477192-93-1)

The compound (Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477192-93-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its complex architecture, featuring a coumarin core linked to a thiazole ring via a hydrazonoyl cyanide bridge, offers a versatile platform for further chemical modifications and applications. Researchers are particularly interested in its potential as a fluorescent probe or bioactive agent, given the intrinsic properties of its constituent moieties.

In recent years, the demand for novel heterocyclic compounds with tailored functionalities has surged, driven by advancements in drug discovery and optoelectronic materials. The coumarin-thiazole hybrid framework of this compound aligns perfectly with these trends, as both coumarins and thiazoles are renowned for their diverse biological activities and photophysical characteristics. For instance, coumarins are widely used in fluorescence imaging, while thiazoles are pivotal in designing antimicrobial and anticancer agents. This dual functionality makes CAS No. 477192-93-1 a compelling subject for interdisciplinary research.

One of the most frequently asked questions about this compound revolves around its synthetic accessibility and scalability. Given the intricate Z-configuration of the hydrazonoyl cyanide group, chemists often explore efficient stereoselective synthesis routes to obtain high-purity batches. Recent publications highlight the use of microwave-assisted reactions and catalytic protocols to streamline its production, addressing concerns about yield and reproducibility. Such innovations are critical for meeting the growing needs of academia and industry.

Another hot topic tied to this compound is its potential role in targeted therapy. Preliminary studies suggest that the fluorophenyl moiety could enhance binding affinity to specific enzyme targets, such as kinases or proteases. This has sparked interest in leveraging CAS No. 477192-93-1 as a scaffold for developing small-molecule inhibitors. Additionally, its chromophore properties make it a candidate for photodynamic therapy, where light-activated compounds are used to treat diseases like cancer.

From a materials science perspective, the π-conjugated system of this compound offers intriguing possibilities for organic electronics. Researchers are investigating its utility in OLEDs (organic light-emitting diodes) and sensors, capitalizing on its ability to emit light in the visible spectrum. The incorporation of a cyanide group further enhances its electron-withdrawing capacity, which is desirable for tuning charge transport properties in semiconducting materials.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis, scientists are exploring solvent-free or aqueous-phase reactions to minimize waste and energy consumption. The stability of CAS No. 477192-93-1 under varying conditions is another area of active investigation, particularly for applications requiring long-term storage or exposure to harsh environments.

In summary, (Z)-N-(4-fluorophenyl)-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazole-2-carbohydrazonoyl cyanide represents a multifaceted compound with broad applicability. Its structural complexity, combined with the rising demand for functional hybrids, positions it as a valuable asset in both scientific and industrial realms. Future research will likely focus on optimizing its synthesis, elucidating its mechanism of action, and expanding its utility in cutting-edge technologies.